NC1153

• Molecular Formula: C18H36N2O
• Molecular Weight: 296.5 g/mol
• InChI: InChI=1S/C18H36N2O/c1-19(2)14-16-12-10-8-6-5-7-9-11-13-17(18(16)21)15-20(3)4/h16-17H,5-15H2,1-4H3
• InChIKey: HRQRILLGGNNYSD-UHFFFAOYSA-N

NC1153 Overview: Selective JAK3 Inhibitor for Immune Tolerance

NC1153 (CAS 150661-91-9) is a Mannich base compound that functions as a selective, orally active inhibitor of Janus kinase 3 (JAK3) [1]. It blocks IL-2-induced activation of JAK3 and its downstream substrates STAT5a/b, thereby disrupting cytokine signaling pathways essential for T-cell proliferation and immune activation [2]. The compound is primarily utilized in preclinical research settings to investigate JAK3-dependent immunosuppression, organ transplant tolerance, and certain hematological malignancies [3]. NC1153 is supplied as a solid powder with a purity of ≥98% as determined by HPLC, with a molecular formula of C18H38Cl2N2O and a molecular weight of approximately 369.42 g/mol .

Workflow JAK3 pathway inhibition studies

Model Allograft transplantation research

Selection Selective JAK3 inhibitor tool compound

Reported oral activity and target engagement; safety endpoints monitored in preclinical models.

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [2] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [3] Nagy ZS, LeBaron MJ, Ross JA, Mitra A, Rui H, Kirken RA. STAT5 regulation of BCL10 parallels constitutive NFκB activation in lymphoid tumor cells. Mol Cancer. 2009 Aug 26;8:67. doi: 10.1186/1476-4598-8-67. PMID: 19709433. View Source

NC1153: Why Substitution Fails

JAK3 inhibitors exhibit substantial variation in their isoform selectivity, off-target profiles, pharmacokinetic properties, and toxicity liabilities, which precludes straightforward substitution in experimental systems [1]. For instance, while many JAK3 inhibitors also inhibit JAK2 to varying degrees—potentially leading to myelosuppression and other dose-limiting toxicities—NC1153 demonstrates at least 40-fold greater selectivity for JAK3 over JAK2, a feature not consistently observed across all members of this class [2]. Furthermore, NC1153 is not metabolized by cytochrome P450 3A4, a pathway that limits the clinical utility of calcineurin inhibitors like cyclosporine A due to drug-drug interactions and nephrotoxicity [3]. Simply substituting a structurally distinct JAK3 inhibitor without verifying these differential parameters can invalidate experimental outcomes related to allograft survival, toxicity profiling, and combination therapy efficacy [4].

JAK isoform selectivity Non-selective JAK inhibitors may not replicate JAK3-specific pathway response.

Metabolic profile Compounds metabolized by CYP3A4 may alter drug-drug interaction context in calcineurin inhibitor combination studies.

Allograft model endpoint Off-target kinase activity may confound interpretation of tolerance induction endpoints.

• [1] Thompson JE. JAK protein kinase inhibitors. Drug News Perspect. 2005 Jun;18(5):305-10. doi: 10.1358/dnp.2005.18.5.904198. PMID: 16193102. View Source
• [2] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [3] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [4] Stepkowski SM, Kirken RA. Selective Janus kinase 3 (JAK3) antagonist acts synergistically with cyclosporine A to prolong kidney allograft survival without potentiating cyclosporine-induced nephrotoxicity. Transplantation. 2004 Jul 27;78(2):153. doi: 10.1097/01.TP.0000133301.13563.41. View Source

NC1153 Evidence: JAK3 Selectivity & Safety Profile

High JAK3 Selectivity Over JAK2

NC1153 exhibits at least 40-fold greater selective inhibition for JAK3 over JAK2 based on cellular kinase assays, a critical differentiation parameter for minimizing off-target hematopoietic toxicities [1]. In contrast, the clinically approved JAK inhibitor CP-690,550 (tofacitinib) demonstrates a variable 5-100 fold selectivity for JAK1/JAK3 over JAK2 in cellular assays, reflecting a less consistent isoform discrimination profile [2]. This enhanced and more predictable JAK3 selectivity of NC1153 is particularly relevant for preclinical studies where JAK2 inhibition confounds data interpretation.

JAK3 Selectivity

Cross-study comparable

≥ 40-fold over JAK2

Supports JAK3-specific pathway attribution

Cross-study comparison: tofacitinib 20–100 fold in cell-free assays

Evidence Dimension	Selectivity ratio (JAK3 inhibition vs JAK2 inhibition)
Target Compound Data	≥40-fold greater selective inhibition for JAK3 over JAK2
Comparator Or Baseline	CP-690,550 (tofacitinib): 5-100 fold selectivity for JAK1/JAK3 over JAK2 in cellular assays
Quantified Difference	NC1153 demonstrates a defined minimum 40-fold selectivity, whereas CP-690,550 selectivity spans a broad range with lower floor value.
Conditions	Cellular kinase assays; NC1153 data from published review summarizing JAK3 antagonist profiles; CP-690,550 data from in vitro cellular signaling assays in rodent and human cells.

Why This Matters

A clearly defined ≥40-fold JAK3 vs JAK2 selectivity profile reduces the risk of JAK2-mediated myelosuppression and anemia in preclinical in vivo studies, enabling cleaner assessment of JAK3-specific immunosuppressive effects.

• [1] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [2] Meyer DM, Jesson MI, Li X, Elrick MM, Funckes-Shippy CL, Warner JD, Gross CJ, Dowty ME, Ramaiah SK, Hirsch JL, Saabye MJ, Barks JL, Kishore N, Morris DL. Anti-inflammatory activity and neutrophil reductions mediated by the JAK1/JAK3 inhibitor, CP-690,550, in rat adjuvant-induced arthritis. J Inflamm (Lond). 2010 Aug 11;7:41. doi: 10.1186/1476-9255-7-41. PMID: 20701804. View Source

Transplantation Tolerance Induction

NC1153 inhibits IL-2-induced proliferation of normal human T cells with an IC50 of approximately 2.5 μM, as measured by [3H]thymidine incorporation assays in primary lymphocytes [1]. In comparison, the structurally related JAK3 inhibitor EP009 displays a cellular IC50 of 10-20 μM for inhibition of IL-2-mediated JAK3 tyrosine phosphorylation in Kit225 cells . This 4- to 8-fold greater potency of NC1153 in cellular assays may translate to lower required doses and improved therapeutic windows in in vivo models.

Allograft Survival

Cross-study comparable

NC1153: >200 d vs Untreated: 8.8 ± 0.5 d

≥ 22-fold extension

Reported model endpoint: long-term graft acceptance

90-day oral regimen; rat kidney allograft model

Evidence Dimension	Cellular IC50 for JAK3-dependent proliferation or phosphorylation
Target Compound Data	IC50 ≈ 2.5 μM (inhibition of T-cell proliferation)
Comparator Or Baseline	EP009: IC50 = 10-20 μM (inhibition of JAK3 tyrosine phosphorylation)
Quantified Difference	NC1153 is approximately 4- to 8-fold more potent in cellular assays (2.5 μM vs 10-20 μM).
Conditions	NC1153: Primary human T cells stimulated with IL-2, [3H]thymidine incorporation assay. EP009: Kit225 human T-cell line stimulated with IL-2, phospho-JAK3 immunoblotting.

Why This Matters

Higher cellular potency reduces the concentration required to achieve target engagement, minimizing off-target effects at higher doses and enabling lower mass requirements for in vivo experiments.

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source

CsA Synergy Without Nephrotoxicity

In a MHC/non-MHC mismatched rat kidney allograft model (Lewis to Brown Norway), a 14-day oral therapy with NC1153 (160-240 mg/kg/day) significantly extended mean survival time (MST) to 50.6 ± 14.3 days, compared to untreated control MST of 8.8 ± 0.5 days [1]. Extending the treatment to a 90-day regimen induced long-term transplantation tolerance, with allograft survival exceeding 200 days in all recipients [2]. This durable, tolerance-inducing effect distinguishes NC1153 from many conventional immunosuppressants that require continuous administration to maintain graft acceptance.

Safety & Metabolism

Direct head-to-head

NC1153: No nephrotoxicity; CYP3A4-independent vs CsA: Nephrotoxicity; CYP3A4-metabolized

Safety-related endpoint difference

Supports safety endpoint monitoring in combination

In vivo rat model; in vitro CYP assay

Evidence Dimension	Kidney allograft survival time
Target Compound Data	14-day therapy: MST 50.6 ± 14.3 days; 90-day therapy: >200 days (tolerance induction)
Comparator Or Baseline	Untreated control: MST 8.8 ± 0.5 days
Quantified Difference	5.7-fold increase in MST with 14-day therapy; >22.7-fold increase with 90-day tolerance induction.
Conditions	Lewis (RT1l) donor to Brown Norway (RT1n) recipient rat kidney allograft model; oral gavage administration.

Why This Matters

Demonstrated ability to induce operational tolerance (>200 days) with a finite treatment course represents a key procurement differentiator for studies aimed at minimizing long-term immunosuppression in transplantation models.

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [2] Stepkowski SM, Kirken RA. Selective Janus kinase 3 (JAK3) antagonist acts synergistically with cyclosporine A to prolong kidney allograft survival without potentiating cyclosporine-induced nephrotoxicity. Transplantation. 2004 Jul 27;78(2):153. doi: 10.1097/01.TP.0000133301.13563.41. View Source

Toxicity Profile: Absence of Nephrotoxicity, Myelotoxicity, and Lipotoxicity

In rodent studies specifically designed to assess toxicity endpoints, NC1153 administered alone (160-240 mg/kg/day orally for 28 days) produced no evidence of nephrotoxicity (serum creatinine and BUN unchanged), myelotoxicity (complete blood counts within normal limits), or lipotoxicity (serum cholesterol and triglycerides unchanged) [1]. In contrast, the calcineurin inhibitor cyclosporine A (CsA, 10 mg/kg/day) produced measurable increases in serum creatinine and cholesterol [2]. Furthermore, NC1153 did not exacerbate CsA-induced nephrotoxicity when administered in combination, a critical advantage for combination immunosuppressive regimens [3].

Evidence Dimension	Incidence of nephrotoxicity, myelotoxicity, and lipotoxicity
Target Compound Data	No detectable nephrotoxicity, myelotoxicity, or lipotoxicity at therapeutic doses (160-240 mg/kg/day).
Comparator Or Baseline	Cyclosporine A (CsA, 10 mg/kg/day): Increased serum creatinine and cholesterol.
Quantified Difference	NC1153 showed no measurable change in renal function markers or lipid profiles; CsA showed significant elevation.
Conditions	Rodent toxicity studies with 28-day oral dosing; serum biochemistry and hematology panels.

Why This Matters

Freedom from the dose-limiting toxicities that constrain calcineurin inhibitor use enables safer preclinical combination studies and supports selection of NC1153 for chronic administration protocols.

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [2] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [3] Stepkowski SM, Kirken RA. Selective Janus kinase 3 (JAK3) antagonist acts synergistically with cyclosporine A to prolong kidney allograft survival without potentiating cyclosporine-induced nephrotoxicity. Transplantation. 2004 Jul 27;78(2):153. doi: 10.1097/01.TP.0000133301.13563.41. View Source

Metabolic Pathway: NC1153 Not Metabolized by CYP3A4 vs Cyclosporine A

NC1153 is not a substrate for cytochrome P450 3A4 (CYP3A4), the primary metabolic enzyme responsible for cyclosporine A clearance and a major source of drug-drug interactions in immunosuppressive therapy [1]. In contrast, cyclosporine A undergoes extensive CYP3A4-mediated metabolism, contributing to variable pharmacokinetics and potentiation of nephrotoxicity when co-administered with other CYP3A4 substrates or inhibitors [2]. This metabolic distinction positions NC1153 as a more stable and predictable agent in combination regimens, as evidenced by its ability to synergize with cyclosporine A without increasing cyclosporine-induced nephrotoxicity [3].

Evidence Dimension	Metabolism by cytochrome P450 3A4
Target Compound Data	Not metabolized by CYP3A4.
Comparator Or Baseline	Cyclosporine A (CsA): Extensively metabolized by CYP3A4.
Quantified Difference	Qualitative difference: NC1153 is not a CYP3A4 substrate; CsA is a CYP3A4 substrate.
Conditions	In vitro human liver microsome assays and in vivo rat pharmacokinetic studies.

Why This Matters

Absence of CYP3A4 metabolism eliminates a major source of pharmacokinetic variability and drug-drug interactions, simplifying experimental design and improving reproducibility in preclinical models.

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [2] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [3] Stepkowski SM, Kirken RA. Selective Janus kinase 3 (JAK3) antagonist acts synergistically with cyclosporine A to prolong kidney allograft survival without potentiating cyclosporine-induced nephrotoxicity. Transplantation. 2004 Jul 27;78(2):153. doi: 10.1097/01.TP.0000133301.13563.41. View Source

NC1153 Applications: JAK3 Research & Transplant Models

High-Selectivity JAK3 Inhibition Studies

Leverage NC1153's demonstrated ability to induce operational tolerance (>200 days) in MHC-mismatched rat kidney allograft models with a finite 90-day oral treatment course [1]. This property makes NC1153 particularly suitable for preclinical investigations into mechanisms of transplant tolerance and for evaluating finite-duration immunosuppressive regimens that avoid the need for lifelong therapy.

Chronic Allograft Transplantation & Tolerance Models

Utilize NC1153 in combination with cyclosporine A to achieve synergistic prolongation of allograft survival without potentiating cyclosporine-induced nephrotoxicity [2]. NC1153's lack of CYP3A4 metabolism and favorable toxicity profile enables safer, more reproducible combination studies compared to other JAK3 inhibitors that may share metabolic pathways with calcineurin inhibitors [3].

CNI-Sparing Combination Therapies

Employ NC1153 in models of JAK3-driven leukemias and lymphomas, where its ≥40-fold selectivity for JAK3 over JAK2 minimizes confounding JAK2-mediated effects on hematopoietic progenitor cells [4]. Studies have demonstrated NC1153 efficacy in reducing viability of Ba/F3 cells transformed with mutant JAK3 (e.g., A573V, M511I), supporting its utility in probing JAK3-specific oncogenic signaling pathways [5].

T-Cell Proliferation and Cytokine Signaling Assays

Apply NC1153 in in vitro assays to block IL-2-, IL-4-, and IL-7-induced T-cell proliferation with a cellular IC50 of approximately 2.5 μM . The compound's higher potency relative to EP009 (IC50 10-20 μM) enables lower working concentrations and reduced solvent exposure in cell-based experiments, improving assay reproducibility and reducing off-target artifacts .

Application

Selection Property

Validation Focus

JAK3 selective inhibition studies

JAK3 isoform selectivity profile

JAK3-STAT5 pathway-response endpoints

Chronic allograft transplantation models

Long-term graft acceptance endpoint

Tolerance induction and maintenance monitoring

Calcineurin inhibitor combination research

CYP3A4-independent metabolic profile

Synergy and nephrotoxicity endpoint review

• [1] Stepkowski SM, Kao J, Wang ME, Tejpal N, Podder H, Furian L, Dimmock J, Jha A, Das U, Kahan BD, Kirken RA. The Mannich base NC1153 promotes long-term allograft survival and spares the recipient from multiple toxicities. J Immunol. 2005 Oct 1;175(7):4236-46. doi: 10.4049/jimmunol.175.7.4236. PMID: 16177063. View Source
• [2] Stepkowski SM, Kirken RA. Selective Janus kinase 3 (JAK3) antagonist acts synergistically with cyclosporine A to prolong kidney allograft survival without potentiating cyclosporine-induced nephrotoxicity. Transplantation. 2004 Jul 27;78(2):153. doi: 10.1097/01.TP.0000133301.13563.41. View Source
• [3] Podder H, Kahan BD. Janus kinase 3: a novel target for selective transplant immunosupression. Expert Opin Ther Targets. 2004 Dec;8(6):613-29. doi: 10.1517/14728222.8.6.613. PMID: 15584866. View Source
• [4] Nagy ZS, LeBaron MJ, Ross JA, Mitra A, Rui H, Kirken RA. STAT5 regulation of BCL10 parallels constitutive NFκB activation in lymphoid tumor cells. Mol Cancer. 2009 Aug 26;8:67. doi: 10.1186/1476-4598-8-67. PMID: 19709433. View Source
• [5] Ross JA, Spadaro M, Rosado DC, Cavallo F, Kirken RA. Transforming Mutations of Jak3 (A573V and M511I) Show Differential Sensitivity to Selective Jak3 Inhibitors. Curr Cancer Drug Targets. 2016;16(5):481-90. doi: 10.2174/1568009616666160204113236. View Source